5-(3-Iodophenyl)-1H-pyrazol-3-amine hydrochloride

• Molecular Formula: C9H9ClIN3
• Molecular Weight: 321.54 g/mol
• IUPAC Name: 5-(3-iodophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H8IN3.ClH/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8;/h1-5H,(H3,11,12,13);1H
• InChI Key: GIMREQSQZSBPBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C2=CC(=NN2)N.Cl

Description

MFCD32876515 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

The preparation of MFCD32876515 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32876515 undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, it can participate in oxidation reactions facilitated by water radical cations, leading to the formation of quaternary ammonium cations . These reactions typically occur under ambient conditions without the need for traditional chemical catalysts or oxidants, making the process eco-friendly and efficient.

Scientific Research Applications

MFCD32876515 has a wide range of scientific research applications. In chemistry, it is used for studying the reactivity and stability of triazolo ring compounds. In biology and medicine, it is explored for its potential therapeutic effects and its role in drug development. The compound’s unique properties also make it valuable in industrial applications, particularly in the production of stable and soluble pharmaceutical preparations .

Mechanism of Action

The mechanism of action of MFCD32876515 involves its interaction with specific molecular targets and pathways. While detailed information on its exact mechanism is limited, it is known to exert its effects through the formation of stable crystal forms that enhance its solubility and stability, facilitating its use in various applications .

Comparison with Similar Compounds

MFCD32876515 can be compared with other triazolo ring compounds and methanesulfonate crystal forms. Similar compounds include those with similar structural features and reactivity, such as other triazolo ring compounds used in pharmaceutical preparations. The uniqueness of MFCD32876515 lies in its stability and solubility, which are enhanced by its specific crystal form .

Conclusion

MFCD32876515 is a compound with significant potential in various scientific and industrial fields. Its unique properties, including stability and solubility, make it a valuable subject for research and application. Understanding its preparation methods, chemical reactions, and mechanism of action can further enhance its utility in diverse areas.